Cas no 500-78-7 (4-[4-(2-aminoethyl)phenoxy]phenol)

• Product Name: 4-[4-(2-aminoethyl)phenoxy]phenol
• CAS No: 500-78-7
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 1546034
• PubChem ID: 3083601
• Update Time: 2025-04-21

4-[4-(2-aminoethyl)phenoxy]phenol Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2-aminoethyl)phenoxy]phenol
• Phenol, 4-(4-(2-aminoethyl)phenoxy)-
• phenol, 4-[4-(2-aminoethyl)phenoxy]-
• BDBM50181797
• PHENOL, P-(P-(2-AMINOETHYL)PHENOXY)-
• UNII-Q94DH269XB
• 500-78-7
• Q94DH269XB
• 4-(4-(2-AMINOETHYL)PHENOXY)PHENOL
• SCHEMBL449823
• DTXSID60198174
• TIRONAMINE
• Q419754
• CHEMBL201896
• 4-(4-HYDROXYPHENOXY)PHENETHYLAMINE
• p-(p-(2-Aminoethyl)phenoxy)phenol
• Thyronamine

• Inchi： 1S/C14H15NO2/c15-10-9-11-1-5-13(6-2-11)17-14-7-3-12(16)4-8-14/h1-8,16H,9-10,15H2
• InChI Key： OVUVNKDANCKDCK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)C1C=CC(=CC=1)CCN

Computed Properties

• Exact Mass: 229.11035
• Monoisotopic Mass: 229.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.176
• Boiling Point: 389°C at 760 mmHg
• Flash Point: 189.1°C
• Refractive Index: 1.61
• PSA: 55.48